Cas no 180698-24-2 (1-(2-chloro-5-methoxyphenyl)-Piperazine)

• Product Name: 1-(2-chloro-5-methoxyphenyl)-Piperazine
• CAS No: 180698-24-2
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• MDL: MFCD11872696
• CID: 1107989
• PubChem ID: 18663028
• Update Time: 2025-05-20

1-(2-chloro-5-methoxyphenyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-methoxyphenyl)-Piperazine
• CHEMBL4593164
• 180698-24-2
• CS-0302978
• GNNSHUNRDUGDAT-UHFFFAOYSA-N
• DTXSID601284239
• SCHEMBL2866470
• AKOS010899646
• GS1343
• 1-(2-Chloro-5-methoxyphenyl)piperazine
• Piperazine, 1-(2-chloro-5-methoxyphenyl)-
• EN300-261101

• MDL： MFCD11872696
• Inchi： 1S/C11H15ClN2O/c1-15-9-2-3-10(12)11(8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： GNNSHUNRDUGDAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1CCNCC1)OC

Computed Properties

• Exact Mass: 226.08745
• Monoisotopic Mass: 226.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: 2

Experimental Properties

• PSA: 24.5

Additional information on 1-(2-chloro-5-methoxyphenyl)-Piperazine

1-(2-Chloro-5-Methoxyphenyl)-Piperazine: A Comprehensive Overview

1-(2-Chloro-5-Methoxyphenyl)-Piperazine (CAS No. 180698-24-2) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development, as well as its role in advancing our understanding of heterocyclic chemistry. In this article, we delve into the structural features, synthesis methods, physical and chemical properties, biological activities, and recent advancements related to this compound.

The molecular structure of 1-(2-Chloro-5-Methoxyphenyl)-Piperazine comprises a piperazine ring fused with a substituted phenyl group. The phenyl ring is substituted at the 2-position with a chlorine atom and at the 5-position with a methoxy group. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. The piperazine ring, a six-membered saturated heterocycle containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the importance of 1-(2-Chloro-5-Methoxyphenyl)-Piperazine in drug discovery. Researchers have explored its potential as a scaffold for developing bioactive molecules targeting various therapeutic areas. For instance, modifications to the chlorine and methoxy substituents have been shown to influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings underscore the compound's versatility as a starting material for designing drugs with improved efficacy and reduced toxicity.

In terms of synthesis, 1-(2-Chloro-5-Methoxyphenyl)-Piperazine can be prepared through several routes. One common method involves nucleophilic aromatic substitution, where the piperazine acts as a nucleophile attacking an appropriately substituted chlorobenzene derivative. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly affect yield and purity. Recent advancements in catalytic methods and green chemistry have also provided alternative pathways for synthesizing this compound with enhanced efficiency and sustainability.

The physical and chemical properties of 1-(2-Chloro-5-Methoxyphenyl)-Piperazine are critical for its application in various fields. Its melting point, boiling point, solubility in different solvents, and stability under varying conditions have been extensively studied. These properties not only influence its suitability for specific applications but also provide insights into its behavior during chemical transformations. For example, its high stability under thermal conditions makes it ideal for use in high-temperature reactions or materials synthesis.

Beyond its role in drug discovery, 1-(2-Chloro-5-Methoxyphenyl)-Piperazine has found applications in materials science. Researchers have investigated its potential as a building block for constructing advanced materials such as polymers and coordination complexes. The compound's ability to form hydrogen bonds and coordinate with metal ions makes it a promising candidate for designing materials with tailored mechanical or electronic properties.

Recent research has also focused on the environmental impact of 1-(2-Chloro-5-Methoxyphenyl)-Piperazine. Studies on its biodegradation pathways and ecotoxicological effects are essential for ensuring its safe use in industrial and pharmaceutical settings. Understanding how this compound interacts with biological systems at different levels can help mitigate potential risks associated with its production or disposal.

In conclusion, 1-(2-Chloro-5-Methoxyphenyl)-Piperazine (CAS No. 180698-24-2) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis methods and biological studies, positions it as a valuable tool for advancing both fundamental research and practical innovations. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future developments in chemistry and related fields.